2-Amino-1-(8-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-ol

• Molecular Formula: C10H12BrNO3
• Molecular Weight: 274.11 g/mol
• IUPAC Name: 2-amino-1-(5-bromo-2,3-dihydro-1,4-benzodioxin-7-yl)ethanol
• InChI: InChI=1S/C10H12BrNO3/c11-7-3-6(8(13)5-12)4-9-10(7)15-2-1-14-9/h3-4,8,13H,1-2,5,12H2
• InChI Key: IRYWDOFXQPISLN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C(C=C2Br)C(CN)O

Description

2-Amino-1-(8-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-ol is a chemical compound with the molecular formula C10H12BrNO3. This compound features a brominated benzo[d][1,4]dioxin moiety, which is a significant structural motif in medicinal chemistry due to its potential biological activities.

Preparation Methods

The synthesis of 2-Amino-1-(8-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-ol typically involves the following steps:

Bromination: The starting material, 2,3-dihydrobenzo[b][1,4]dioxin, is brominated using a brominating agent such as N-bromosuccinimide (NBS) in an appropriate solvent like dimethyl sulfoxide (DMSO) at room temperature.

Amination: The brominated intermediate is then subjected to nucleophilic substitution with an amine, such as ethanolamine, under basic conditions to yield the final product.

Chemical Reactions Analysis

2-Amino-1-(8-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The bromine atom in the compound can be substituted with other nucleophiles, such as thiols or amines, under appropriate conditions.

Scientific Research Applications

2-Amino-1-(8-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique structural features.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-1-(8-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-ol involves its interaction with specific molecular targets and pathways. The brominated benzo[d][1,4]dioxin moiety is known to interact with various enzymes and receptors, potentially inhibiting or modulating their activity. This interaction can lead to the disruption of cellular processes, resulting in the compound’s observed biological effects .

Comparison with Similar Compounds

2-Amino-1-(8-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-ol can be compared with other similar compounds, such as:

2-Amino-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanone: This compound lacks the bromine atom, which may result in different biological activities and reactivity.

8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-amine hydrochloride: The presence of a methoxy group instead of a bromine atom can significantly alter the compound’s properties and applications.